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Compound of Interest

Compound Name: GET73

CAS No.: 202402-01-5

Cat. No.: B3031220

Get Quote

These application notes provide detailed protocols for the in vivo administration of GET73, a

negative allosteric modulator (NAM) of the metabotropic glutamate receptor 5 (mGluR5),

intended for researchers, scientists, and drug development professionals. GET73 is under

investigation for the treatment of Alcohol Use Disorder (AUD).

Mechanism of Action
GET73 acts as a negative allosteric modulator of the mGluR5 receptor.[1][2][3] This means it

binds to a site on the receptor different from the glutamate binding site and reduces the

receptor's response to glutamate. The mGluR5 receptor is implicated in the neurobiology of

addiction and alcohol-related behaviors.[3] Preclinical studies have shown that GET73 can

reduce voluntary alcohol intake and the alcohol deprivation effect.[3][4] It has also

demonstrated neuroprotective properties against alcohol-induced neurotoxicity.[1][3][5] In vitro

studies suggest that GET73 shifts the concentration-response curve of mGluR5 agonists,

indicating its role as a NAM.[6][7]

Below is a diagram illustrating the proposed signaling pathway of GET73.
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Proposed mechanism of action for GET73.

In Vivo Administration Protocols
The following protocols are based on preclinical studies in rats.

Materials
GET73 (Source: e.g., synthesized in-house or commercially available)

Vehicle: 0.5% Carboxymethyl cellulose (CMC) in sterile water

Administration equipment:

For intragastric (i.g.) administration: Metal gavage needles

For intraperitoneal (i.p.) administration: Sterile syringes and needles (e.g., 25-27 gauge)

Animal model: Sprague-Dawley or Sardinian alcohol-preferring (sP) rats

Preparation of Dosing Solution
Vehicle Preparation: To prepare a 0.5% CMC solution, slowly add 0.5 g of CMC powder to

100 mL of sterile water while stirring continuously to prevent clumping. Stir until the CMC is

fully dissolved.
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GET73 Suspension: Weigh the required amount of GET73 and suspend it in the 0.5% CMC

vehicle.[8] For example, to prepare a 10 mg/mL suspension, add 100 mg of GET73 to 10 mL

of the vehicle. Vortex or sonicate the suspension to ensure it is homogeneous before each

administration.

Administration Procedures
Habituation: Prior to the experiment, habituate the animals to handling and the administration

procedure for several days to minimize stress-induced variability.[8]

Intragastric (i.g.) Administration:

Dosage: Doses ranging from 1.25 mg/kg to 100 mg/kg have been used in rats.[2][8]

Procedure:

Gently restrain the rat.

Measure the distance from the tip of the rat's nose to the last rib to determine the correct

insertion length for the gavage needle.

Insert the gavage needle smoothly into the esophagus and down to the stomach.

Administer the GET73 suspension at a volume of 4 mL/kg.[8]

Carefully withdraw the gavage needle.

Monitor the animal for any signs of distress.

Intraperitoneal (i.p.) Administration:

Dosage: Doses ranging from 5 mg/kg to 50 mg/kg have been used in rats.[8]

Procedure:

Gently restrain the rat, exposing the lower abdominal quadrant.

Insert the needle at a shallow angle into the peritoneal cavity, avoiding the midline to

prevent damage to the bladder or cecum.
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Administer the GET73 suspension at a volume of 2 mL/kg.[8]

Withdraw the needle and apply gentle pressure to the injection site if necessary.

Monitor the animal for any adverse reactions.

Experimental Workflows
The timing of GET73 administration is critical for different behavioral assays.

Locomotor Activity
This experiment assesses the effect of GET73 on spontaneous movement.

Administer GET73
(i.g. or i.p.) Wait 30 min Place rat in

locomotor activity chamber
Record activity

for 30 min
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Workflow for locomotor activity testing.

Alcohol Drinking Behavior
This experiment evaluates the effect of GET73 on voluntary alcohol consumption in alcohol-

preferring rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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